4-[5-(6-Bromo-2-methyl-4-phenylquinolin-3-yl)-3-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The quinolinyl and dihydropyrazolyl rings would likely contribute to the rigidity of the molecule, while the carboxylic acid group could participate in hydrogen bonding .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the carboxylic acid group could make it somewhat polar, affecting its solubility in different solvents .Scientific Research Applications
Mechanism of Action and Selectivity
One of the notable studies involves a compound closely related to the specified chemical, demonstrating its role as a representative member of a new class of N-methyl-d-aspartate (NMDA) receptor antagonists. This study highlights the compound's inhibition of GluN2C- and GluN2D-containing receptors, showcasing a noncompetitive mechanism of action that does not affect the stability of the open pore conformation of the channel, thus not altering the channel closing rate. The specificity and mechanism of action of these compounds underline their potential therapeutic applications in neuropharmacology and as tools in neuroscience research (Acker et al., 2011).
Synthesis and Structural Analysis
The synthesis of analogs to the compound has been explored for various applications, including the synthesis of acronycine analogues which demonstrated cytotoxic activities against murine leukemia cells. This indicates the potential application of these compounds in developing anticancer agents (Bongui et al., 2005). Another study focused on the novel stable fluorophore 6-methoxy-4-quinolone, derived from related compounds, showing strong fluorescence in a wide pH range. This suggests applications in biomedical analysis as a fluorescent labeling reagent (Hirano et al., 2004).
Antimicrobial and Antioxidant Properties
Further research has been conducted on the antimicrobial and antioxidant properties of related quinoline derivatives. For instance, novel 4-hydroxyquinolin-2(1H)-ones and pyrano[3,2-c]quinolin-2(1H)-ones derived from related synthetic pathways have shown promising antimicrobial activity, indicating their potential as antimicrobial agents (Hassanin & Ibrahim, 2012).
Corrosion Inhibition
Compounds synthesized from similar chemical frameworks have been evaluated for their corrosion inhibition capabilities on mild steel in acidic environments. This illustrates the potential application of these compounds in industrial and engineering fields to enhance material durability and lifespan (Rbaa et al., 2018).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
4-[5-(6-bromo-2-methyl-4-phenylquinolin-3-yl)-3-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H26BrN3O4/c1-18-29(30(20-6-4-3-5-7-20)23-16-21(31)10-13-24(23)32-18)25-17-26(19-8-11-22(38-2)12-9-19)34(33-25)27(35)14-15-28(36)37/h3-13,16,26H,14-15,17H2,1-2H3,(H,36,37) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLPIYAXJNAZXJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C2C=C(C=CC2=N1)Br)C3=CC=CC=C3)C4=NN(C(C4)C5=CC=C(C=C5)OC)C(=O)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H26BrN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
572.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.